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Compound of Interest

Compound Name: ADL-5859 hydrochloride

Cat. No.: B605188

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
ADL-5859 hydrochloride, a potent, selective d-opioid receptor agonist. Given the compound's
pharmacological activity and the limited publicly available safety data, a cautious approach,
adhering to best practices for handling potent research chemicals, is imperative.

Compound Information and Safety Data

ADL-5859 hydrochloride is a research compound with significant biological activity.[1][2][3]
While a comprehensive toxicological profile is not widely published, its nature as a potent
opioid receptor agonist necessitates stringent safety protocols to prevent accidental exposure.

Physical and Chemical Properties
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Property Value

CAS Number 850173-95-4[1]

Molecular Formula C24H28N203  HCI[1]

Formula Weight 429.0 g/mol [1]

Appearance Solid[1]

Purity >98%[1]

Solubility DMSO: ~10 mg/mLDMF: ~3 mg/mL[4]

Storage and Stability

Condition Stability

Solid (Lyophilized) > 4 years at -20°C[4]

Up to 6 months at -80°CUp to 1 month at
-20°C[2]

Solution in DMSO

Aqueous solutions are not recommended for storage for more than one day.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following PPE
is mandatory when handling ADL-5859 hydrochloride in solid or solution form.

Essential Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.caymanchem.com/product/27796
https://www.caymanchem.com/product/27796
https://www.caymanchem.com/product/27796
https://www.caymanchem.com/product/27796
https://www.caymanchem.com/product/27796
https://cdn.caymanchem.com/cdn/insert/27796.pdf
https://cdn.caymanchem.com/cdn/insert/27796.pdf
https://www.medchemexpress.com/adl-5859-hydrochloride.html
https://cdn.caymanchem.com/cdn/insert/27796.pdf
https://www.benchchem.com/product/b605188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Prevents skin contact and
absorption. Double-gloving
provides an extra barrier in
case of a tear in the outer

glove.

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from splashes or
airborne particles of the

compound.

Body Protection

A disposable gown over a lab

coat.

Provides a removable barrier
to protect clothing and skin

from contamination.

Respiratory Protection

A fit-tested N95 respirator or
higher.

Recommended when handling
the solid compound or when

there is a risk of aerosolization.

Step-by-Step Operational Plan for Safe Handling

Adherence to a strict, procedural workflow is critical to minimize the risk of exposure during the
handling of ADL-5859 hydrochloride.

Experimental Workflow for Handling ADL-5859 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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